Cas no 41204-18-6 (Ethyl 2,4-dichloro-α-hydroxybenzeneacetate)

• Product Name: Ethyl 2,4-dichloro-α-hydroxybenzeneacetate
• CAS No: 41204-18-6
• MF: C₁₀H₁₀Cl₂O₃
• MW: 249.090601444244
• CID: 6780656
• Update Time: 2026-03-12

Ethyl 2,4-dichloro-α-hydroxybenzeneacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-dichloro-α-hydroxybenzeneacetate

• Inchi： 1S/C10H10Cl2O3/c1-2-15-10(14)9(13)7-4-3-6(11)5-8(7)12/h3-5,9,13H,2H2,1H3
• InChI Key： ZXVBKKZCEISQNC-UHFFFAOYSA-N
• SMILES： C(C1C=CC(Cl)=CC=1Cl)(O)C(=O)OCC

Additional information on Ethyl 2,4-dichloro-α-hydroxybenzeneacetate

Ethyl 2,4-dichloro-α-hydroxybenzeneacetate (CAS No. 41204-18-6): A Comprehensive Overview

Ethyl 2,4-dichloro-α-hydroxybenzeneacetate (CAS No. 41204-18-6) is a significant compound in the field of organic chemistry and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various chemical and biological processes. The detailed exploration of this molecule not only enhances our understanding of its chemical behavior but also opens new avenues for its utilization in drug development and synthetic chemistry.

The molecular structure of Ethyl 2,4-dichloro-α-hydroxybenzeneacetate consists of a benzene ring substituted with two chlorine atoms at the 2nd and 4th positions, along with an α-hydroxybenzeneacetate moiety. This arrangement imparts distinct reactivity and functionality to the compound, making it a valuable intermediate in the synthesis of more complex molecules. The presence of both chloro and hydroxyl groups allows for diverse chemical transformations, including nucleophilic aromatic substitution and esterification reactions, which are pivotal in pharmaceutical synthesis.

In recent years, the study of Ethyl 2,4-dichloro-α-hydroxybenzeneacetate has been extensively explored in the context of drug discovery and development. Its structural features make it a promising candidate for the synthesis of bioactive molecules with potential therapeutic applications. For instance, derivatives of this compound have been investigated for their antimicrobial and anti-inflammatory properties. The dichloro substitution pattern enhances the lipophilicity of the molecule, facilitating better cell membrane penetration, which is a crucial factor in drug efficacy.

One of the most notable applications of Ethyl 2,4-dichloro-α-hydroxybenzeneacetate is in the synthesis of heterocyclic compounds, which are widely used in pharmaceuticals due to their diverse biological activities. Researchers have demonstrated that this compound can serve as a key intermediate in the preparation of pyridine and quinoline derivatives, which are known for their pharmacological significance. The ability to functionalize the benzene ring at specific positions allows for the creation of structurally diverse molecules with tailored biological properties.

The chemical reactivity of Ethyl 2,4-dichloro-α-hydroxybenzeneacetate has also been studied in the context of catalytic processes. Recent advancements in green chemistry have highlighted the importance of developing sustainable synthetic routes for pharmaceutical intermediates. This compound has been utilized in catalytic systems that promote efficient and environmentally friendly reactions. For example, palladium-catalyzed cross-coupling reactions have been employed to introduce new functional groups onto the benzene ring, expanding its utility in synthetic chemistry.

Moreover, the pharmacokinetic properties of derivatives derived from Ethyl 2,4-dichloro-α-hydroxybenzeneacetate have been scrutinized to optimize drug delivery systems. The hydroxyl group provides a site for further modifications that can enhance solubility and bioavailability. This has led to the development of prodrugs that release active pharmaceutical ingredients under specific physiological conditions, improving therapeutic outcomes.

In conclusion, Ethyl 2,4-dichloro-α-hydroxybenzeneacetate (CAS No. 41204-18-6) is a versatile compound with significant implications in pharmaceutical research and organic synthesis. Its unique structural features enable diverse chemical transformations and functionalization strategies, making it a valuable building block for developing novel bioactive molecules. The ongoing research into this compound continues to uncover new possibilities for its application in drug discovery and synthetic chemistry, underscoring its importance in modern chemical biology.